Cas no 332176-87-1 (3-(1H-tetraazol-1-yl)phenyl 4-chlorobenzoate)

• Product Name: 3-(1H-tetraazol-1-yl)phenyl 4-chlorobenzoate
• CAS No: 332176-87-1
• MF: C₁₄H₉ClN₄O₂
• MW: 300.699861288071
• CID: 3070941
• PubChem ID: 856203
• Update Time: 2025-04-21

3-(1H-tetraazol-1-yl)phenyl 4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 3-(1H-tetraazol-1-yl)phenyl 4-chlorobenzoate
• [3-(tetrazol-1-yl)phenyl] 4-chlorobenzoate
• AG-690/13508016
• AKOS000573701
• 4-Chloro-benzoic acid 3-tetrazol-1-yl-phenyl ester
• 332176-87-1
• Oprea1_277199
• Oprea1_223612
• 3-(1H-Tetrazol-1-yl)phenyl 4-chlorobenzoate

• MDL： MFCD02045972
• Inchi： 1S/C14H9ClN4O2/c15-11-6-4-10(5-7-11)14(20)21-13-3-1-2-12(8-13)19-9-16-17-18-19/h1-9H
• InChI Key： RHNYWTFOFOGORD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(=O)OC1=CC=CC(=C1)N1C=NN=N1

Computed Properties

• Exact Mass: 300.0414032Da
• Monoisotopic Mass: 300.0414032Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 69.9Ų